N-(2-(benzofuran-2-yl)-2-methoxyethyl)-2-(2-chloro-6-fluorophenyl)acetamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-2-(2-chloro-6-fluorophenyl)acetamide
• InChI: InChI=1S/C19H17ClFNO3/c1-24-18(17-9-12-5-2-3-8-16(12)25-17)11-22-19(23)10-13-14(20)6-4-7-15(13)21/h2-9,18H,10-11H2,1H3,(H,22,23)
• InChI Key: YUMSZKOIDHPTKZ-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)CC1=C(C=CC=C1Cl)F)C2=CC3=CC=CC=C3O2
• Molecular Formula: C19H17ClFNO3
• Molecular Weight: 361.8 g/mol

Description

N-(2-(benzofuran-2-yl)-2-methoxyethyl)-2-(2-chloro-6-fluorophenyl)acetamide is a chemical compound that has been the focus of extensive scientific research. It is commonly referred to as BF-1, and it has been found to have a range of potential applications in the field of medicine.

Scientific Research Applications

Antimicrobial Activity

• . Their unique structural features make them suitable candidates for combating infectious diseases caused by bacteria, fungi, and other pathogens.

Skin Disease Treatment

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Cardiovascular Applications

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Synthetic Chemistry and Drug Development

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Mechanism of Action

Target of Action

Benzofuran compounds, a core structure in this compound, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets, potentially including enzymes, receptors, and other proteins involved in these pathways.

Mode of Action

Benzofuran derivatives have been shown to interact with their targets in a variety of ways, often leading to changes in cellular function or viability . For example, some benzofuran derivatives have been found to inhibit the growth of cancer cells, suggesting that they may interact with targets involved in cell proliferation .

Biochemical Pathways

For example, some benzofuran compounds have anti-tumor activity, suggesting that they may affect pathways involved in cell proliferation and survival . Additionally, benzofuran compounds have been shown to have antibacterial and anti-viral activities, indicating that they may interfere with the biochemical pathways used by these organisms .

Pharmacokinetics

The bioavailability of benzofuran derivatives can be influenced by a variety of factors, including their chemical structure, the route of administration, and the presence of other compounds .

Result of Action

Given the biological activities associated with benzofuran compounds, it is likely that the compound could lead to changes in cell function or viability, depending on the specific targets it interacts with .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other compounds can impact the compound’s stability and its ability to interact with its targets . .